Cas no 2167561-94-4 (2,5-dioxa-12-azadispiro3.1.3^{6}.3^{4}dodecane)

• Product Name: 2,5-dioxa-12-azadispiro3.1.3^{6}.3^{4}dodecane
• CAS No: 2167561-94-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5834420
• PubChem ID: 165841830
• Update Time: 2025-05-23

2,5-dioxa-12-azadispiro3.1.3^{6}.3^{4}dodecane Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxa-12-azadispiro3.1.3^{6}.3^{4}dodecane
• 2,5-dioxa-12-azadispiro[3.1.3^{6}.3^{4}]dodecane
• 2167561-94-4
• EN300-1280010

• Inchi： 1S/C9H15NO2/c1-2-8(3-1)4-5-10-9(12-8)6-11-7-9/h10H,1-7H2
• InChI Key： FDFHJBICSWKTND-UHFFFAOYSA-N
• SMILES： O1C2(COC2)NCCC21CCC2

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,5-dioxa-12-azadispiro3.1.3^{6}.3^{4}dodecane

2,5-Dioxa-12-Azadispiro[3.1.3⁶.3⁴]dodecane: A Comprehensive Overview

The compound 2,5-dioxa-12-azadispiro[3.1.3⁶.3⁴]dodecane (CAS No: 2167561-94-4) is a unique spiro compound with a complex molecular architecture that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing a single atom, typically nitrogen or oxygen. The spiro structure in this molecule contributes to its exceptional physical and chemical properties, making it a subject of interest for both academic research and industrial applications.

The molecular structure of 2,5-dioxa-12-azadispiro[3.1.3⁶.3⁴]dodecane comprises a central nitrogen atom that serves as the spiro junction connecting two distinct rings: a six-membered ring and a four-membered ring. The six-membered ring contains two oxygen atoms, while the four-membered ring includes one nitrogen atom and one oxygen atom. This arrangement creates a highly strained system due to the small size of the four-membered ring, which can lead to unique reactivity and electronic properties.

Recent studies have focused on the synthesis and characterization of spiro compounds like 2,5-dioxa-12-azadispiro[3.1.3⁶.3⁴]dodecane, particularly in the context of their potential applications in drug design and advanced materials. For instance, researchers have explored the use of such compounds as building blocks for constructing bioactive molecules with specific pharmacological properties. The spiro structure in this compound allows for precise control over steric and electronic effects, which are critical factors in drug design.

In addition to its role in drug design, 2,5-dioxa-12-azadispiro[3.1.3⁶.3⁴]dodecane has been investigated for its potential in materials science applications such as polymer synthesis and catalysis. The strained nature of the molecule makes it an attractive candidate for studying dynamic covalent chemistry and self-healing materials. Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of such compounds under various conditions, further enhancing their potential for practical applications.

The synthesis of 2,5-dioxa-12-azadispiro[3.1.3⁶.3⁴]dodecane typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of appropriately substituted diamines or diols under specific acidic or basic conditions to form the spiro structure. Researchers have also explored alternative synthetic routes using transition metal catalysts to improve reaction efficiency and selectivity.

The physical properties of 2,5-dioxa-12-azadispiro[3.1.3⁶.3⁴]dodecane, such as melting point, solubility, and thermal stability, are heavily influenced by its molecular structure and degree of strain within the rings. Experimental studies have shown that the compound exhibits moderate thermal stability up to 80°C under inert conditions but decomposes rapidly upon exposure to higher temperatures or oxidative environments.

In terms of spectroscopic characterization, nuclear magnetic resonance (NMR) spectroscopy has proven to be an invaluable tool for analyzing the molecular structure of this compound. The distinct chemical shifts observed in the NMR spectra provide critical insights into the electronic environment around the spiro nitrogen atom and the neighboring oxygen atoms.

The application of density functional theory (DFT) calculations has further enhanced our understanding of the electronic properties of 2,5-dioxa-12-azadispiro[3.1.3⁶.3dodecane at the quantum level. These calculations have revealed that the molecule exhibits significant conjugation effects due to resonance between nitrogen lone pairs and adjacent oxygen atoms within the rings.

In conclusion, 2,5-dioxa-12-azadispiro[3.dodecane is a fascinating spiro compound with unique structural features that make it a valuable subject for both fundamental research and applied studies in organic chemistry and materials science.